Cas no 1351616-85-7 (2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide)
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)benzamide
- VU0535511-1
- 1351616-85-7
- 2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
- F6193-0085
- AKOS024536938
-
- Inchi: 1S/C18H18N2O3/c1-2-23-16-6-4-3-5-14(16)18(22)20-13-8-7-12-9-10-19-17(21)15(12)11-13/h3-8,11H,2,9-10H2,1H3,(H,19,21)(H,20,22)
- InChI Key: FFCGLTACCFNYKF-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2CCN1)NC(C1C=CC=CC=1OCC)=O
Computed Properties
- Exact Mass: 310.13174244g/mol
- Monoisotopic Mass: 310.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 67.4Ų
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6193-0085-2μmol |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-5μmol |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-10μmol |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-20μmol |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-1mg |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-2mg |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-3mg |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-4mg |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-5mg |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6193-0085-10mg |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
1351616-85-7 | 10mg |
$79.0 | 2023-09-09 |
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
Comprehensive Overview of 2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide (CAS No. 1351616-85-7)
2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide, identified by its CAS number 1351616-85-7, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and neurological pathways.
The structural uniqueness of 2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide lies in its combination of an ethoxy-substituted benzamide moiety and a tetrahydroisoquinoline core. This hybrid structure enhances its binding affinity to specific biological targets, making it a promising candidate for further development. Recent studies have explored its role as a modulator of protein-protein interactions, a hot topic in modern drug design due to the growing demand for novel therapeutics.
In the context of current trends, CAS 1351616-85-7 aligns with the increasing focus on small-molecule inhibitors and precision medicine. Researchers are investigating its potential in addressing conditions like chronic inflammation and neurodegenerative diseases, which are among the most searched health concerns globally. The compound's mechanism of action, particularly its interaction with kinase enzymes, has also sparked interest in oncology research, where targeted therapies are highly sought after.
From a synthetic chemistry perspective, the preparation of 2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide involves multi-step organic reactions, including amide coupling and cyclization techniques. Its purity and stability are critical for reproducible results in biological assays, a factor often emphasized in peer-reviewed publications. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for research applications.
The growing popularity of computational drug design has further elevated the relevance of CAS 1351616-85-7. Molecular docking simulations and QSAR studies frequently feature this compound as a model for understanding ligand-receptor interactions. Such approaches are integral to accelerating drug discovery pipelines, a topic frequently queried in academic and industry forums.
In summary, 2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide represents a versatile scaffold with broad implications for medicinal chemistry. Its CAS number 1351616-85-7 serves as a key identifier for researchers navigating databases like PubChem and Reaxys. As the scientific community continues to explore its applications, this compound is poised to contribute to breakthroughs in personalized therapeutics and biomarker development, addressing some of the most pressing challenges in healthcare today.
1351616-85-7 (2-ethoxy-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)